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Compound of Interest

Compound Name:
(4-Chloro-5-methylpyridin-2-

yl)methanol

CAS No.: 882679-13-2

Cat. No.: B3292968

Get Quote

Executive Safety Summary
(4-Chloro-5-methylpyridin-2-yl)methanol (CAS: Variable by isomer, treat as halogenated

pyridine derivative) is a functionalized heterocyclic building block.[1][2][3] For disposal

purposes, it must be classified as Halogenated Organic Waste.[3]

Critical Prohibition: Under no circumstances should this compound be discharged into

municipal sewage systems or evaporated in fume hoods.[3] The presence of the chlorine atom

on the pyridine ring renders it persistent and potentially toxic to aquatic life, requiring

specialized high-temperature incineration to prevent the formation of dioxins.[1][2]

Chemical Profile & Waste Classification

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3292968#bc-rfq
https://www.benchchem.com/product/b3292968/docs?utm_src=pdf-body#proper-disposal-procedures-4-chloro-5-methylpyridin-2-yl-methanol
https://www.chemscene.com/product/1427394-60-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-_methylthio_pyrimidin-5-yl_methanol
https://www.fishersci.com/store/msds?partNumber=AAH50535MD&productDescription=4-CHLRO-N-METHLPYRIDN-2-+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH50535MD&productDescription=4-CHLRO-N-METHLPYRIDN-2-+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH50535MD&productDescription=4-CHLRO-N-METHLPYRIDN-2-+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemscene.com/product/1427394-60-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-_methylthio_pyrimidin-5-yl_methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3292968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Disposal Implication

Chemical Class Halogenated Pyridine Alcohol
Must go to Halogenated Waste

stream.[1][2][3]

Functional Groups
Pyridine (Basic), Alcohol

(Polar), Chloro (Halogen)

Segregate from strong

oxidizers and strong acids.[1]

[2][3]

Physical State
Solid or Viscous Liquid

(depending on purity/temp)

Dissolve in compatible solvent

if liquid waste is required by

facility.[2][3]

RCRA Status
Non-listed (typically),

Characteristic Waste

Treat as Toxic/Irritant; D001

(Ignitable) if in flammable

solvent.[2][3]

The "Why": Causality & Scientific Rationale
Effective safety relies on understanding why a protocol exists.[3]

Halogenation & Incineration: Standard incineration of non-halogenated organics occurs at

lower temperatures.[3] However, chlorinated compounds like this pyridine derivative require

high-temperature incineration (>1100°C) with scrubbers.[1][2] If disposed of with non-

halogenated solvents, incomplete combustion can generate hydrogen chloride (HCl) gas or,

more dangerously, polychlorinated dibenzodioxins (dioxins).[2] Therefore, strict segregation

is mandatory.

Pyridine Nitrogen Reactivity: The basic nitrogen in the pyridine ring makes this compound

incompatible with strong mineral acids in a waste container, where exothermic neutralization

could pressurize the vessel.[3]

Aquatic Toxicity: Halogenated pyridines often exhibit higher persistence and toxicity in water

compared to their non-halogenated counterparts.[2][3] Drain disposal is a violation of

environmental compliance (e.g., Clean Water Act).
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The following decision tree illustrates the correct workflow for classifying and packaging this

waste.

Waste Generation:
(4-Chloro-5-methylpyridin-2-yl)methanol

Physical State?

Solid / Powder

Solid

Liquid / Solution

Liquid

Pure Solid Waste

Is it mixed with
other chemicals?

No (Pure Viscous)

Mixed with Solvents

Yes

CRITICAL STEP:
Segregate into Halogenated Waste

Are other solvents
Halogenated?

Yes or No

Container:
HDPE or Amber Glass

(Avoid Metal)

Label:
'Hazardous Waste - Halogenated Organic'

List: (4-Chloro-5-methylpyridin-2-yl)methanol

Transfer to EHS/Disposal Facility
(High-Temp Incineration)
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Click to download full resolution via product page

Figure 1: Decision logic for segregating halogenated pyridine waste to ensure downstream

compliance.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Preparation
Objective: Prevent cross-contamination that could downgrade a non-halogenated waste stream

or cause a reaction.[3]

Isolate the Stream: Designate a specific waste container solely for "Halogenated Organics."

Do not mix with "Non-Halogenated" (e.g., pure Acetone/Ethanol) or "Aqueous Acid/Base"

streams.[3]

Solvent Compatibility: If the compound is in solution, ensure the solvent is compatible.[3]

Preferred Solvents for rinsing: Dichloromethane (DCM) or Chloroform (matches the

halogenated stream).[2][3]

Acceptable: Methanol, Ethyl Acetate (will be burned as fuel in the halogenated mix).[3]

Prohibited: Concentrated Nitric Acid or Peroxides (Explosion hazard with organic

alcohols).[3]

Phase 2: Containerization
Objective: Containment integrity.

Select Material: Use High-Density Polyethylene (HDPE) or Amber Glass bottles with screw-

top caps.[1][2][3]

Avoid: Metal cans (corrosion risk if hydrolysis occurs and releases HCl).[2][3]

Headspace: Leave at least 10% headspace in the container to allow for vapor expansion due

to temperature changes.
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Secondary Containment: Place the waste bottle in a polyethylene tray to capture drips during

transfer.

Phase 3: Labeling & Documentation
Objective: Legal compliance and emergency awareness.[3]

Tagging: Attach a hazardous waste tag immediately upon the first addition of waste.[3]

Specific Nomenclature:

Do not write "Chemical Waste" or "Lab Trash."[3]

Do write: "Halogenated Organic Waste: (4-Chloro-5-methylpyridin-2-yl)methanol."[1][2]

[3]

Hazard Checkboxes: Mark "Toxic" and "Irritant."[3] If dissolved in a flammable solvent, mark

"Flammable."[3]

Phase 4: Spill Management (Disposal Context)
If a spill occurs during transfer:

PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[3]

[4]

Absorbent: Use a non-combustible absorbent (e.g., vermiculite or clay).[3] Do not use paper

towels if the substance is concentrated, as this increases surface area for potential

volatilization or flammability.

Cleanup: Scoop absorbed material into a wide-mouth jar. Label this jar as "Hazardous Waste

- Debris (Contaminated with Halogenated Pyridine)."

Regulatory & Compliance Reference Table
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Agency/Regulation Code/Standard
Requirement for this
Chemical

EPA (RCRA) 40 CFR 261.31

Listed as F002 (if spent

halogenated solvent involved)

or Characteristic Waste.[1][2]

[3]

DOT (Transport) UN 2811 or UN 2810

Likely "Toxic Solid/Liquid,

Organic, N.O.S."[1][2] for

transport.

OSHA 29 CFR 1910.1450

"Occupational Exposure to

Hazardous Chemicals in

Laboratories" applies.[2][3]

Local EHS Halogenated Stream

Must not exceed 1000 ppm

halogens in non-halogenated

streams (prevents costly re-

classification).[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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